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Compound of Interest

Compound Name: 1,3-Di-tert-butylbenzene

Cat. No.: B094130

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometric
analysis of 1,3-di-tert-butylbenzene. It covers the fundamental fragmentation patterns
observed under electron ionization, detailed experimental protocols for analysis, and
guantitative data to support researchers in their analytical endeavors.

Introduction to the Mass Spectrometry of
Alkylbenzenes

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and structure of chemical compounds. When analyzing alkylbenzenes such as 1,3-di-tert-
butylbenzene, electron ionization (El) is a commonly employed method. This high-energy
ionization technique induces characteristic fragmentation patterns that provide valuable
structural information. The fragmentation of tert-butyl substituted benzenes is notably
influenced by the stability of the resulting carbocations.

Electron lonization Mass Spectrum of 1,3-Di-tert-
butylbenzene

The mass spectrum of 1,3-di-tert-butylbenzene is characterized by a distinct pattern of ion
fragments. The molecular ion and key fragments are summarized below.
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Quantitative Mass Spectral Data

The following table summarizes the prominent peaks in the electron ionization mass spectrum
of 1,3-di-tert-butylbenzene, with their corresponding mass-to-charge ratios (m/z) and relative

intensities.
miz Relative Intensity (%) Proposed Fragment lon
190 17.42 [M]*
175 99.99 [M - CHs]*
57 36.04 [CaHo]*
176 15.10 [M+1]*
80 5.25 [CeHs]*

Data sourced from MassBank and PubChem.[1][2]

Fragmentation Pathway

The fragmentation of 1,3-di-tert-butylbenzene under electron ionization primarily proceeds
through the loss of a methyl radical to form a stable benzylic cation. This fragmentation
pathway is a characteristic feature of tert-butyl substituted aromatic compounds.[3]

The logical flow of the primary fragmentation event is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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